Cas no 30095-74-0 (1-(2,5-dihydroxy-3-nitrophenyl)ethanone)

1-(2,5-dihydroxy-3-nitrophenyl)ethanone structure
30095-74-0 structure
Product Name:1-(2,5-dihydroxy-3-nitrophenyl)ethanone
CAS No:30095-74-0
MF:C8H7NO5
MW:197.144882440567
CID:1444035
PubChem ID:77230327
Update Time:2025-04-20

1-(2,5-dihydroxy-3-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-dihydroxy-3-nitrophenyl)ethanone
    • 30095-74-0
    • DA-07206
    • Inchi： 1S/C8H7NO5/c1-4(10)6-2-5(11)3-7(8(6)12)9(13)14/h2-3,11-12H,1H3
    • InChI Key： DETFKJVQYFFMRN-UHFFFAOYSA-N
    • SMILES： OC1C(=CC(=CC=1C(C)=O)O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 197.03241
  • Monoisotopic Mass: 197.03242232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 103Ų

Experimental Properties

  • PSA: 100.67

1-(2,5-dihydroxy-3-nitrophenyl)ethanone Related Literature

Related Categories

30095-74-0 (1-(2,5-dihydroxy-3-nitrophenyl)ethanone) Related Products

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited